Cas no 218-08-6 (Naphtho[2,1-f]quinoline)

• Product Name: Naphtho[2,1-f]quinoline
• CAS No: 218-08-6
• MF: C₁₇H₁₁N
• MW: 229.275943994522
• CID: 275139
• PubChem ID: 9173
• Update Time: 2025-04-19

Naphtho[2,1-f]quinoline Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,1-f]quinoline
• 1-Azachrysene
• Naphtho[2.1-f]quinoline
• BRN 0009258
• UNII-YC52ZEV34W
• CCRIS 1602
• ZKWHSGRDDNYNAN-UHFFFAOYSA-N
• SCHEMBL18624809
• 5-20-08-00522 (Beilstein Handbook Reference)
• Naphtho(2,1-f)quinoline
• YC52ZEV34W
• 218-08-6
• AZACHRYSENE
• DTXSID20176211

• Inchi： 1S/C17H11N/c1-2-5-13-12(4-1)7-8-15-14(13)9-10-17-16(15)6-3-11-18-17/h1-11H
• InChI Key： ZKWHSGRDDNYNAN-UHFFFAOYSA-N
• SMILES： N1C=CC=C2C=1C=CC1C3C=CC=CC=3C=CC=12

Computed Properties

• Exact Mass: 229.08923
• Monoisotopic Mass: 229.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89